Cas no 2228020-57-1 (rac-tert-butyl (3R,4S)-3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate
• CAS No: 2228020-57-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6290612
• PubChem ID: 165591333
• Update Time: 2025-08-05

rac-tert-butyl (3R,4S)-3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate
• 2228020-57-1
• EN300-1637168
• rac-tert-butyl (3R,4S)-3-hydroxy-4-[(oxiran-2-yl)methyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-5-8(10(14)6-13)4-9-7-16-9/h8-10,14H,4-7H2,1-3H3/t8-,9?,10-/m1/s1
• InChI Key： WGTLDEDNTJIVBW-RCAUJQPQSA-N
• SMILES： O1CC1C[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.3Ų

Additional information on rac-tert-butyl (3R,4S)-3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate

Professional Introduction to Rac-Tert-butyl (3R,4S)-3-Hydroxy-4-(Oxiran-2-yl)methylpyrrolidine-1-Carboxylate (CAS No. 2228020-57-1)

Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate, a compound with the CAS number 2228020-57-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of multiple stereocenters, including the (3R,4S) configuration, makes this molecule a promising candidate for further investigation in drug discovery and development.

The molecular structure of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate is characterized by a pyrrolidine core, which is a common motif in bioactive molecules. The pyrrolidine ring is substituted with a tert-butyl group at the 1-position and a hydroxymethyl group at the 4-position, further enhanced by an oxiran-2-yl moiety. This specific arrangement of functional groups contributes to the compound's potential biological activity and makes it an intriguing subject for medicinal chemistry studies.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The stereochemistry of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate is particularly noteworthy, as the precise arrangement of stereocenters can significantly influence its pharmacological properties. Studies have shown that compounds with similar structural features often exhibit potent interactions with biological targets, making them valuable tools for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyrrolidine scaffold is known to be present in several FDA-approved drugs that target central nervous system (CNS) disorders. The unique stereochemistry of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate suggests that it may interact with specific receptors or enzymes involved in these pathways. Preliminary studies have indicated that this compound may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

Another area where this compound shows promise is in the field of anti-inflammatory therapy. Inflammation is a key pathological process underlying many chronic diseases, and inhibiting inflammatory pathways has been a major focus of drug development efforts. The structural features of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate suggest that it may interfere with inflammatory signaling cascades by modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical in the production of pro-inflammatory mediators, and inhibiting their activity could lead to significant therapeutic benefits.

The oxiran-2-yl group in the molecular structure of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate also adds another layer of complexity and potential functionality. Oxiranes are known for their reactivity and ability to participate in various chemical transformations. This reactivity could be exploited to develop novel derivatives of this compound with enhanced pharmacological properties. Additionally, the oxiran group could serve as a handle for further chemical modifications, allowing researchers to fine-tune the biological activity of the molecule.

Recent advances in computational chemistry have enabled more sophisticated virtual screening methods for identifying potential drug candidates. These methods rely on detailed molecular modeling and simulations to predict how compounds will interact with biological targets. Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate has been subjected to such computational studies, which have provided valuable insights into its binding mode and potential interactions with biological receptors. These findings have guided experimental efforts and helped optimize the compound's structure for improved efficacy.

In conclusion, Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate represents a promising lead compound for further pharmaceutical development. Its unique structural features, including the presence of multiple stereocenters and functional groups such as hydroxymethyl and oxiran moieties, make it an attractive candidate for modulating biological pathways associated with various diseases. Preliminary studies have suggested potential applications in treating neurological disorders and inflammation-related conditions. With continued research and development, this compound could emerge as a valuable therapeutic agent.